10-PROPOXY-DECANOIC ACID
10-PROPOXY-DECANOIC ACID
O-11 is an analog of the fully saturated, 14-carbon fatty acid myristic acid, in which the methylene group at position 11 is replaced with oxygen. It is highly effective and selective at killing Trypanosoma brucei, the protozoan parasite responsible for African sleeping sickness, exhibiting an LD50 of less than 1 µM in a cell culture assay. The toxic effects of O-11 appear to be caused by its ability to inhibit the incorporation of a single myristate into the GPI anchor of the variant surface glycoprotein (VSG), a protein critical for evading the host immune response. O-11 exhibits essentially no anti-fungal activity when assayed using C. neoformans, but does have a minor inhibitory effect on HIV-1 replication in T-lymphocytes.
Brand Name:
Vulcanchem
CAS No.:
119290-12-9
VCID:
VC0048082
InChI:
InChI=1S/C13H26O3/c1-2-11-16-12-9-7-5-3-4-6-8-10-13(14)15/h2-12H2,1H3,(H,14,15)
SMILES:
CCCOCCCCCCCCCC(=O)O
Molecular Formula:
C13H26O3
Molecular Weight:
230.34 g/mol
10-PROPOXY-DECANOIC ACID
CAS No.: 119290-12-9
Main Products
VCID: VC0048082
Molecular Formula: C13H26O3
Molecular Weight: 230.34 g/mol
| CAS No. | 119290-12-9 |
|---|---|
| Product Name | 10-PROPOXY-DECANOIC ACID |
| Molecular Formula | C13H26O3 |
| Molecular Weight | 230.34 g/mol |
| IUPAC Name | 10-propoxydecanoic acid |
| Standard InChI | InChI=1S/C13H26O3/c1-2-11-16-12-9-7-5-3-4-6-8-10-13(14)15/h2-12H2,1H3,(H,14,15) |
| Standard InChIKey | HSRAJJQTYQHRSA-UHFFFAOYSA-N |
| SMILES | CCCOCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCOCCCCCCCCCC(=O)O |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | O-11 is an analog of the fully saturated, 14-carbon fatty acid myristic acid, in which the methylene group at position 11 is replaced with oxygen. It is highly effective and selective at killing Trypanosoma brucei, the protozoan parasite responsible for African sleeping sickness, exhibiting an LD50 of less than 1 µM in a cell culture assay. The toxic effects of O-11 appear to be caused by its ability to inhibit the incorporation of a single myristate into the GPI anchor of the variant surface glycoprotein (VSG), a protein critical for evading the host immune response. O-11 exhibits essentially no anti-fungal activity when assayed using C. neoformans, but does have a minor inhibitory effect on HIV-1 replication in T-lymphocytes. |
| Synonyms | 10-(propoxy)decanoic acid 10-propoxydecanoic acid 11-oxatetradecanoic acid 11-oxymyristic acid |
| PubChem Compound | 122098 |
| Last Modified | Nov 11 2021 |
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